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Compound of Interest

Compound Name: 2,3,5-Trinitronaphthalene

Cat. No.: B15435696

Essential Safety and Handling Guide for 2,3,5-
Trinitronaphthalene

Disclaimer: A specific Safety Data Sheet (SDS) for 2,3,5-Trinitronaphthalene was not readily
available. The following guidance is based on information for trinitronaphthalene (unspecified
isomers) and related nitroaromatic compounds. It is imperative to treat 2,3,5-
Trinitronaphthalene as a highly hazardous substance and to consult with a qualified safety
professional before handling.

Immediate Safety and Logistical Information

2,3,5-Trinitronaphthalene is a nitroaromatic compound and should be handled with extreme
caution due to its potential explosive and toxic properties. Aromatic nitro compounds can be
sensitive to heat, shock, and friction, and may explode, especially in the presence of bases like
sodium hydroxide or potassium hydroxide. The primary hazard is the blast from an
instantaneous explosion.

Emergency Procedures:

e Spill: In case of a spill, immediately isolate the area for at least 500 meters (1/3 mile) in all
directions. For a large spill, consider an initial evacuation of 800 meters (1/2 mile) in all
directions.[1] Do not touch damaged containers or spilled material.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15435696?utm_src=pdf-interest
https://www.benchchem.com/product/b15435696?utm_src=pdf-body
https://www.benchchem.com/product/b15435696?utm_src=pdf-body
https://www.benchchem.com/product/b15435696?utm_src=pdf-body
https://www.benchchem.com/product/b15435696?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Trinitronaphthalene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15435696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Fire: In the event of a fire, do not attempt to fight it if it reaches the cargo, as the cargo may
explode.[1][2] Evacuate the area for at least 1600 meters (1 mile) and let the fire burn.[1][2]
Fire may produce irritating, corrosive, and/or toxic gases.[1]

o First Aid:

Inhalation: Move the victim to fresh air.

o

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with

o

water/shower.

o

Eye Contact: Rinse eyes with plenty of water.

[¢]

Ingestion: Have the victim drink water (two glasses at most).

[¢]

In all cases of exposure, seek immediate medical attention.

Personal Protective Equipment (PPE)

The level of personal protective equipment required depends on the potential for exposure. For
handling 2,3,5-Trinitronaphthalene, at a minimum, Level C protection should be considered,
with Level B being necessary for situations with a higher risk of exposure.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Trinitronaphthalene
https://cameochemicals.noaa.gov/chemical/12899
https://pubchem.ncbi.nlm.nih.gov/compound/Trinitronaphthalene
https://cameochemicals.noaa.gov/chemical/12899
https://pubchem.ncbi.nlm.nih.gov/compound/Trinitronaphthalene
https://www.benchchem.com/product/b15435696?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15435696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Component

Specification

Rationale

Respiratory Protection

Positive-pressure, self-
contained breathing apparatus
(SCBA) or a positive-pressure
supplied-air respirator with
escape SCBA.[1][3][4]

Protects against inhalation of

toxic dust or vapors.

Eye and Face Protection

Chemical splash goggles and

a face shield.

Protects against splashes and

flying particles.

Hand Protection

Double gloving: inner and
outer chemical-resistant

gloves.

Prevents skin contact with the

hazardous material.

Body Protection

Hooded chemical-resistant
clothing (e.g., coveralls or a
two-piece splash suit).[3][4]
Flame-retardant and antistatic
protective clothing is

recommended.[5]

Provides full-body protection

from contamination.

Foot Protection

Chemical-resistant boots with

steel toes and shanks.[3][4]

Protects feet from chemical
exposure and physical

hazards.

Operational Plan for Handling

e Preparation:

o Designate a specific handling area with controlled access.

o Ensure a functioning safety shower and eyewash station are immediately accessible.

o Verify that all necessary PPE is available and in good condition.

o Have spill control materials readily available.

e Handling:
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[e]

Handle only the minimum quantity of material necessary for the procedure.

o

Avoid actions that could generate dust or create friction or shock.

[¢]

Use non-sparking tools and equipment.

[¢]

Ground all equipment to prevent static discharge.

[e]

Work in a well-ventilated area, preferably within a chemical fume hood.

e Post-Handling:
o Decontaminate all surfaces and equipment after use.
o Carefully remove and decontaminate PPE.
o Wash hands and any exposed skin thoroughly.
Disposal Plan
» Waste Collection:

o Collect all waste materials, including contaminated PPE and cleaning materials, in
designated, labeled, and sealed containers.

o Do not mix with other waste streams.
o Waste Disposal:

o Dispose of waste in accordance with all local, state, and federal regulations for explosive
and hazardous materials.

o Contact a licensed hazardous waste disposal company for proper disposal.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of 2,3,5-Trinitronaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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